Cas no 89992-51-8 (Benzonitrile, 4-(aminomethyl)-2,3,5,6-tetrafluoro-)

• Product Name: Benzonitrile, 4-(aminomethyl)-2,3,5,6-tetrafluoro-
• CAS No: 89992-51-8
• MF: C₈H₄F₄N₂
• MW: 204.124375343323
• CID: 583843
• PubChem ID: 22392132
• Update Time: 2025-04-19

Benzonitrile, 4-(aminomethyl)-2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(aminomethyl)-2,3,5,6-tetrafluoro-
• 4-(aminomethyl)-2,3,5,6-tetrafluorobenzonitrile
• DTXSID20625395
• SCHEMBL4415875
• 89992-51-8

• Inchi： 1S/C8H4F4N2/c9-5-3(1-13)6(10)8(12)4(2-14)7(5)11/h1,13H2
• InChI Key： OTKHIQDHZMQESS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#N)C(=C(C=1CN)F)F)F

Computed Properties

• Exact Mass: 204.03106078g/mol
• Monoisotopic Mass: 204.03106078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines